Cas no 2166823-89-6 (rac-(1s,3s)-1-{(tert-butoxy)carbonylamino}-3-methoxycyclobutane-1-carboxylic acid)

• Product Name: rac-(1s,3s)-1-{(tert-butoxy)carbonylamino}-3-methoxycyclobutane-1-carboxylic acid
• CAS No: 2166823-89-6
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 5193915
• PubChem ID: 106822754
• Update Time: 2026-03-05

rac-(1s,3s)-1-{(tert-butoxy)carbonylamino}-3-methoxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1s,3s)-1-{[(tert-butoxy)carbonyl]amino}-3-methoxycyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methoxy-, cis-
• rac-(1s,3s)-1-{(tert-butoxy)carbonylamino}-3-methoxycyclobutane-1-carboxylic acid

• Inchi： 1S/C11H19NO5/c1-10(2,3)17-9(15)12-11(8(13)14)5-7(6-11)16-4/h7H,5-6H2,1-4H3,(H,12,15)(H,13,14)/t7-,11-
• InChI Key： DUZSBLQOTMZVAN-AGGWVSIMSA-N
• SMILES： [C@]1(NC(OC(C)(C)C)=O)(C(O)=O)C[C@H](OC)C1

Additional information on rac-(1s,3s)-1-{(tert-butoxy)carbonylamino}-3-methoxycyclobutane-1-carboxylic acid

Professional Introduction to Rac-(1S,3S)-1-{(Tert-Butoxy)Carbonylamino}-3-Methoxycyclobutane-1-Carboxylic Acid (CAS No. 2166823-89-6)

Rac-(1S,3S)-1-{(tert-butoxy)carbonylamino}-3-methoxycyclobutane-1-carboxylic acid, identified by its CAS number CAS NO. 2166823-89-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a complex cyclobutane core and functionalized side chains, has garnered attention for its potential applications in drug development and synthetic chemistry.

The molecular structure of rac-(1S,3S)-1-{(tert-butoxy)carbonylamino}-3-methoxycyclobutane-1-carboxylic acid is characterized by a chiral center at the cyclobutane ring, which contributes to its stereochemical diversity. The presence of a tert-butoxy carbonyl group and a methoxy substituent further enhances its reactivity and utility in various chemical transformations. These structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of cyclobutane derivatives in medicinal chemistry due to their unique biological properties. The stereochemistry of these compounds plays a crucial role in their pharmacological activity, and rac-(1S,3S)-1-{(tert-butoxy)carbonylamino}-3-methoxycyclobutane-1-carboxylic acid exemplifies this trend. Its chiral center allows for the exploration of enantiomeric effects, which can significantly influence the efficacy and selectivity of drug candidates.

One of the most compelling aspects of rac-(1S,3S)-1-{(tert-butoxy)carbonylamino}-3-methoxycyclobutane-1-carboxylic acid is its versatility as a building block in organic synthesis. The tert-butoxy carbonyl group serves as an excellent protecting group for amino functions, while the methoxy substituent can participate in various chemical reactions, including nucleophilic substitutions and metal-catalyzed cross-coupling reactions. This dual functionality makes it particularly useful in multi-step synthetic routes towards complex molecules.

Recent research has highlighted the potential of this compound in the development of new drugs targeting various diseases. For instance, studies have shown that derivatives of cyclobutane can exhibit potent inhibitory effects on certain enzymes and receptors involved in metabolic disorders and inflammatory conditions. The chiral nature of rac-(1S,3S)-1-{(tert-butoxy)carbonylamino}-3-methoxycyclobutane-1-carboxylic acid allows researchers to fine-tune the pharmacological properties of these derivatives by exploring different stereoisomers.

The synthesis of rac-(1S,3S)-1-{(tert-butoxy)carbonylamino}-3-methoxycyclobutane-1-carboxylic acid involves several key steps that highlight modern synthetic methodologies. The introduction of the tert-butoxy carbonyl group typically requires an efficient protection-deprotection strategy to ensure regioselectivity. Similarly, the methoxy substituent can be introduced through nucleophilic aromatic substitution or other metal-catalyzed reactions. These synthetic approaches showcase the advancements in organic chemistry that have enabled the efficient preparation of complex molecules like this one.

The use of computational methods has also played a significant role in understanding the reactivity and properties of rac-(1S,3S)-1-{(tert-butoxy)carbonylamino}-3-methoxycyclobutane-1-carboxylic acid. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets, providing valuable insights into its potential pharmacological activity. These computational studies often complement experimental work, helping to guide the design of more effective drug candidates.

In conclusion, rac-(1S,3S)-1-{(tert-butoxy)carbonylamino}-3-methoxycyclobutane-1-carboxylic acid represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and versatile reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of drug discovery efforts in the coming years.